Cas no 481075-44-9 (BENZOIC ACID, 3-(HYDROXYMETHYL)-2-(TRIFLUOROMETHYL)-)

• Product Name: BENZOIC ACID, 3-(HYDROXYMETHYL)-2-(TRIFLUOROMETHYL)-
• CAS No: 481075-44-9
• MF: C₉H₇F₃O₃
• MW: 220.145293474197
• CID: 3390459
• PubChem ID: 11138627
• Update Time: 2025-04-21

BENZOIC ACID, 3-(HYDROXYMETHYL)-2-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 3-(HYDROXYMETHYL)-2-(TRIFLUOROMETHYL)-
• 3-(hydroxymethyl)-2-(trifluoromethyl)benzoic acid
• 3-Hydroxymethyl-2-(trifluoromethyl)benzoic acid
• AKOS026669984
• CCDGLZSHUSAYFW-UHFFFAOYSA-N
• 481075-44-9
• 2-(Trifluoromethyl)-3-(hydroxymethyl)benzoic acid

• Inchi： 1S/C9H7F3O3/c10-9(11,12)7-5(4-13)2-1-3-6(7)8(14)15/h1-3,13H,4H2,(H,14,15)
• InChI Key： CCDGLZSHUSAYFW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(CO)=C1C(F)(F)F

Computed Properties

• Exact Mass: 220.03472857Da
• Monoisotopic Mass: 220.03472857Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.5Ų